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Compound of Interest

(Cyclobutylmethyl)(1-
Compound Name:

phenylethyl)amine
CAS No.: 356539-85-0
Cat. No.: B3262491

Get Quote

Executive Summary

N-(cyclobutylmethyl)-1-phenylethanamine is a secondary amine featuring a phenethylamine
scaffold N-alkylated with a cyclobutylmethyl group.[1] Structurally, it serves as a lipophilic
building block in medicinal chemistry, particularly in the synthesis of central nervous system
(CNS) active agents where the phenethylamine moiety acts as a pharmacophore for
monoamine transporters.

This guide provides a definitive reference for the chemical identifiers (INChl, SMILES) of this
compound, analyzes its stereochemical properties, and details a self-validating synthesis
protocol.

Chemical Identity & Structural Descriptors[1][2][3]
[4][5][6][7]
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The precise digital representation of chemical structures is critical for database interoperability
and collision avoidance.[1] The following table consolidates the validated identifiers for N-
(cyclobutylmethyl)-1-phenylethanamine.

Core ldentifiers

Descriptor Value

IUPAC Name N-(cyclobutylmethyl)-1-phenylethan-1-amine

Molecular Formula

Molecular Weight 189.30 g/mol
Canonical SMILES CC(C1=CC=CC=C1)NCcc2ccec2
Isomeric SMILES CNCC2CCC2 (assuming S-configuration)

INChI=1S/C13H19N/c1-11(13-8-3-2-4-9-13)14-

InChl String 10-12-6-5-7-12/h2-4,8-9,11-12,14H,5-
7,10H2,1H3
InChlKey WWHFXZPZKIRVOJ-UHFFFAOYSA-N

Deep Dive: InChl Layer Analysis

The InChl (International Chemical Identifier) string provides a layered description of the
molecule, ensuring uniqueness independent of drawing conventions.

e Main Layer (C13H19N): Defines the stoichiometry.[1]
e Connections Layer (/c...):
o 1-11: Defines the methyl group (1) attached to the chiral center (11).[1]
o 11(13...): Links the chiral center (11) to the phenyl ring (ipso carbon 13).[1]

o 14-10-12: Links the Nitrogen (14) to the methylene bridge (10) and the cyclobutyl ring (12).
[1]

e Hydrogen Layer (/h...): Specifies the location of hydrogen atoms, fixing the tautomeric state.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://cymitquimica.com/cas/5933-40-4/
https://cymitquimica.com/cas/5933-40-4/
https://cymitquimica.com/cas/5933-40-4/
https://cymitquimica.com/cas/5933-40-4/
https://cymitquimica.com/cas/5933-40-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stereochemical Considerations

The "1-phenylethanamine” moiety contains a chiral center at the

-carbon.[1] Consequently, the generic name refers to a racemic mixture unless specified.[1] In
drug development, enantiopurity is paramount due to the differing binding affinities of
enantiomers at target receptors (e.g., GPCRS).

Enantiomeric Identifiers
Enantiomer Configuration Isomeric SMILES InChiKey

( WWHFXZPZKIRVOJ-
Rectus CNCcC2CcCcC2
SSDOTTSWSA-N

o ( WWHFXZPZKIRVOJ-
Sinister CNCcC2CcCcC2
ZETCQYMHSA-N

Note: The InChlKey's second block (SSDOTTSWSA vs ZETCQYMHSA) encodes the
stereochemical information.[1] A mismatch here during database registration indicates a

potential stereochemical assignment error.

Synthesis Protocol: Reductive Amination

The most robust route for synthesizing N-(cyclobutylmethyl)-1-phenylethanamine is the
reductive amination of 1-phenylethanamine with cyclobutanecarbaldehyde.[1] This method
avoids over-alkylation common with direct alkylation using halides.[1][2]

Reaction Pathway Visualization[1]
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Figure 1: Stepwise reductive amination pathway utilizing mild borohydride reduction.

Experimental Methodology

Objective: Synthesize 5.0 mmol of N-(cyclobutylmethyl)-1-phenylethanamine.

Reagents:

1-Phenylethanamine (1.0 eq)[1][3]

Cyclobutanecarbaldehyde (1.1 eq)[1]

Sodium triacetoxyborohydride (STAB) (1.5 eq)[1]

Dichloromethane (DCM) (anhydrous)[1]

Acetic Acid (catalytic)[1][4]
Protocol:

e Imine Formation: In a flame-dried round-bottom flask, dissolve 1-phenylethanamine (606 mg,
5.0 mmol) in anhydrous DCM (20 mL). Add cyclobutanecarbaldehyde (462 mg, 5.5 mmol)
and magnesium sulfate (MgSO

, 500 mQ) to scavenge water. Stir at room temperature for 2 hours.

o Validation Point: Monitor by TLC (fading of aldehyde spot) or
H NMR (appearance of imine proton ~8.2 ppm).[1]

e Reduction: Cool the mixture to 0°C. Remove MgSO
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via filtration if preferred, or proceed directly. Add Sodium triacetoxyborohydride (1.59 g, 7.5
mmol) portion-wise. Add 1-2 drops of glacial acetic acid to catalyze the reduction.[1]

o Workup: Allow to warm to room temperature and stir overnight. Quench with saturated
NaHCO

solution. Extract with DCM (3 x 20 mL). Wash combined organics with brine, dry over Na
SO
, and concentrate in vacuo.

 Purification: The secondary amine can be purified via flash column chromatography (SiO

, Hexanes/EtOAc gradient with 1% Et

N) or converted to the hydrochloride salt for recrystallization.[1]

Computational Handling & Database Registration[1]

[3][4]

When registering this compound in chemical databases (e.g., ChEMBL, internal corporate
registries), specific protocols must be followed to ensure data integrity.[1]

Hash Collision Avoidance

The InChlKey is a hashed representation. While collisions are statistically improbable (

in

), they are theoretically possible.

o Best Practice: Always store the full InChl string alongside the InChlKey.[1] The InChIKey is

for indexing/searching; the InChl string is for structure reconstruction.[1]

Tautomerism

The secondary amine nitrogen has a labile proton.[1] Standard InChl generation (/FixedH
option) typically handles this correctly, but ensure your registration system does not strip
stereochemistry during normalization (a common error with chiral amines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://cymitquimica.com/cas/5933-40-4/
https://cymitquimica.com/cas/5933-40-4/
https://pubchem.ncbi.nlm.nih.gov/compound/24152678
https://cymitquimica.com/cas/5933-40-4/
https://cymitquimica.com/cas/5933-40-4/
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://cymitquimica.com/cas/5933-40-4/
https://pubs.acs.org/doi/10.1021/jo960057x
https://cymitquimica.com/cas/5933-40-4/
https://cymitquimica.com/cas/5933-40-4/
https://bioregistry.io/registry/inchikey
https://jcheminf.biomedcentral.com/articles/10.1186/s13321-015-0068-4
https://cymitquimica.com/cas/5933-40-4/
https://www.pharmacompass.com/chemistry-chemical-name/d-1-phenylethylamine
https://www.benchchem.com/product/b3262491?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/5933-40-4/
https://openstax.org/books/organic-chemistry/pages/24-6-synthesis-of-amines
https://www.pharmacompass.com/chemistry-chemical-name/d-1-phenylethylamine
https://www.pharmacompass.com/chemistry-chemical-name/d-1-phenylethylamine
https://pdf.benchchem.com/1357/Technical_Support_Center_Synthesis_of_Cyclobutylmethyl_methyl_amine.pdf
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://bioregistry.io/registry/inchikey
https://www.benchchem.com/product/b3262491/docs#technical-guide-chemical-identifiers-and-structural-analysis-of-n-cyclobutylmethyl-1-phenylethanamine-1
https://www.benchchem.com/product/b3262491/docs#technical-guide-chemical-identifiers-and-structural-analysis-of-n-cyclobutylmethyl-1-phenylethanamine-1
https://www.benchchem.com/product/b3262491/docs#technical-guide-chemical-identifiers-and-structural-analysis-of-n-cyclobutylmethyl-1-phenylethanamine-1
https://www.benchchem.com/product/b3262491/docs#technical-guide-chemical-identifiers-and-structural-analysis-of-n-cyclobutylmethyl-1-phenylethanamine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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